2-amino-N-(2-chlorophenyl)-4-fluorobenzamide
Cat. No. B8371721
M. Wt: 264.68 g/mol
InChI Key: LEBVKZMZJNRLNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08653077B2
Procedure details
Prepared according to Procedure A using 2-amino-4-fluorobenzoic acid (1.15 g, 7.41 mmol) and SOCl2 (1.4 mL, 18.5 mmol) in benzene (25 mL), followed by 2-chloroaniline (1.6 mL, 14.8 mmol) and CHCl3 (25 mL). The product was chromatographed in CH2Cl2, then triturated from hexanes to provide 1.02 g of an off-white solid (52%). 1H NMR (CDCl3) δ: 12.91 (br s, 1H); 8.72 (dd, J=2.7, 12 Hz, 1H); 8.34 (dd, J=6.4, 9.2 Hz, 1H); 8.29 (dd, J=5.9, 8.8 Hz, 1H); 7.81 (dd, J=6.2, 8.8 Hz, 1H); 7.28 (dt, J=2.4, 8.4 Hz, 1H); 7.21 (dd, J=2.4, 9.0 Hz, 1H); 6.92 (ddd, J=2.4, 7.3, 9.1 Hz, 1H); 6.54 (ddd, J=2.4, 7.8, 8.8 Hz, 1H); 6.45 (dd, J=2.4, 11 Hz, 1H); 5.93 (br s, 2H). MS (ES): m/z 265.0 (M+).
Name
Yield
52%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:10]=[C:9]([F:11])[CH:8]=[CH:7][C:3]=1[C:4]([OH:6])=O.O=S(Cl)Cl.[Cl:16][C:17]1[CH:23]=[CH:22][CH:21]=[CH:20][C:18]=1[NH2:19].C(Cl)(Cl)Cl>C1C=CC=CC=1>[NH2:1][C:2]1[CH:10]=[C:9]([F:11])[CH:8]=[CH:7][C:3]=1[C:4]([NH:19][C:18]1[CH:20]=[CH:21][CH:22]=[CH:23][C:17]=1[Cl:16])=[O:6]
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Inputs
Step One
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Name
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|
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Quantity
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1.15 g
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Type
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reactant
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Smiles
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NC1=C(C(=O)O)C=CC(=C1)F
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Step Two
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Name
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Quantity
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1.4 mL
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Step Three
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Name
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Quantity
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1.6 mL
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Type
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reactant
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Smiles
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ClC1=C(N)C=CC=C1
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Step Four
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Name
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Quantity
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25 mL
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Type
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reactant
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Smiles
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C(Cl)(Cl)Cl
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Step Five
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Prepared
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CUSTOM
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Type
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CUSTOM
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Details
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The product was chromatographed in CH2Cl2
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CUSTOM
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Type
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CUSTOM
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Details
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triturated from hexanes
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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NC1=C(C(=O)NC2=C(C=CC=C2)Cl)C=CC(=C1)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.02 g | |
| YIELD: PERCENTYIELD | 52% | |
| YIELD: CALCULATEDPERCENTYIELD | 52% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
